Cas no 39220-74-1 (Benzenepropanoic acid,2-cyano-, methyl ester)

Benzenepropanoic acid,2-cyano-, methyl ester structure
39220-74-1 structure
Product Name:Benzenepropanoic acid,2-cyano-, methyl ester
CAS No:39220-74-1
MF:C11H11NO2
MW:189.210542917252
CID:297566
PubChem ID:13778614
Update Time:2025-04-19

Benzenepropanoic acid,2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,2-cyano-, methyl ester
    • Methyl3-(o-cyanophenyl)propionate
    • methyl 3-(2-cyanophenyl)propanoate
    • 39220-74-1
    • DTXSID10549177
    • SCHEMBL12255638
    • Inchi: 1S/C11H11NO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-5H,6-7H2,1H3
    • InChI Key: VYWSXRWZLWTWTR-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1C=CC=CC=1C#N)=O

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.1Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.